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Compound of Interest

Compound Name: 1,13-Tridecanolide

Cat. No.: B158905 Get Quote

CAS Number: 1725-04-8 IUPAC Name: Oxacyclotetradecan-2-one

This technical guide provides a comprehensive overview of 1,13-Tridecanolide, a naturally

occurring macrocyclic lactone. The information is curated for researchers, scientists, and

professionals in the field of drug development, presenting the current state of knowledge on its

chemical properties, synthesis, and potential biological activities based on the broader class of

macrocyclic lactones.

Physicochemical Properties
1,13-Tridecanolide, also known as Oxacyclotetradecan-2-one, is a 13-membered macrocyclic

lactone. It is a naturally occurring compound found in the root of the Angelica plant (Angelica

archangelica). Its fundamental properties are summarized below.
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Property Value Source

CAS Number 1725-04-8

IUPAC Name Oxacyclotetradecan-2-one

Synonyms

Tridecanolide, 13-

Tridecanolide, Tridecano-13-

lactone

Molecular Formula C₁₃H₂₄O₂

Molecular Weight 212.33 g/mol

Appearance Solid

Melting Point 33-36 °C

Boiling Point 123-125 °C at 3 mmHg

logP (predicted) 4.15 - 4.81

Water Solubility (predicted) 0.0048 g/L

Synthesis of 1,13-Tridecanolide
While specific, detailed experimental protocols for the synthesis of 1,13-Tridecanolide are not

extensively reported in the literature, the general synthesis of macrocyclic lactones is a well-

established field in organic chemistry. A common and powerful method for the formation of

large rings is Ring-Closing Metathesis (RCM). This reaction typically involves a diene precursor

and a ruthenium-based catalyst.

A conceptual workflow for the synthesis of 1,13-Tridecanolide via RCM is presented below.

This would involve the synthesis of a long-chain ω-hydroxy acid with a terminal double bond,

followed by esterification with an unsaturated alcohol to form a diene ester, which can then

undergo intramolecular cyclization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b158905?utm_src=pdf-body
https://www.benchchem.com/product/b158905?utm_src=pdf-body
https://www.benchchem.com/product/b158905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Diene Precursor

Ring-Closing Metathesis

Final Product Formation

ω-Unsaturated Carboxylic Acid

Esterification

Unsaturated Alcohol

Diene Ester Precursor

RCM with Ruthenium Catalyst

Unsaturated Macrocyclic Lactone

Hydrogenation

1,13-Tridecanolide

Click to download full resolution via product page

Conceptual workflow for the synthesis of 1,13-Tridecanolide.
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Biological Activity and Potential for Drug
Development
Currently, 1,13-Tridecanolide is primarily recognized as a fragrance compound and a

component of angelica root oil. There is a notable lack of research into its specific

pharmacological activities. However, the broader class of macrocyclic lactones encompasses a

wide range of biologically active molecules, suggesting that 1,13-Tridecanolide could be a

subject for future investigation in drug discovery.

Macrocyclic lactones have demonstrated significant potential in various therapeutic areas.[1]

For instance, some macrolides are potent antiparasitic agents, while others exhibit anticancer

properties.[1]

Class of Macrocyclic
Lactone

Example Biological Activity

Avermectins Ivermectin Anthelmintic, insecticidal

Epothilones Epothilone B
Anticancer (microtubule

stabilization)

Tacrolimus (FK506) Tacrolimus Immunosuppressant

Rapamycin (Sirolimus) Rapamycin
Immunosuppressant,

anticancer (mTOR inhibitor)

The anticancer activity of some macrocyclic lactones has been attributed to their ability to

modulate various signaling pathways involved in cell proliferation, angiogenesis, and

metastasis.[2] A generalized signaling pathway that can be targeted by certain anticancer

macrocyclic lactones is illustrated below.
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Generalized signaling pathways targeted by some anticancer macrocyclic lactones.

Pharmacokinetics
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Specific pharmacokinetic data for 1,13-Tridecanolide is not available. However, the

pharmacokinetic properties of the broader class of macrocyclic lactones have been studied,

particularly for antiparasitic agents.[1] Generally, these compounds are characterized by high

lipophilicity, which leads to a large volume of distribution and prolonged retention in tissues,

especially adipose tissue.[1] Their metabolism and elimination can be influenced by

interactions with drug transporters such as P-glycoprotein.

Conclusion
1,13-Tridecanolide is a naturally occurring macrocyclic lactone with well-defined

physicochemical properties but limited biological characterization in the context of drug

development. While it is currently known primarily as a fragrance compound, the diverse and

potent biological activities of other macrocyclic lactones suggest that 1,13-Tridecanolide and

similar simple macrocycles could represent an underexplored area for pharmaceutical

research. Future studies are warranted to investigate its potential pharmacological effects and

to establish any structure-activity relationships that could guide the design of novel therapeutic

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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